![molecular formula C13H9BrFN3S B5595842 6-bromo-2-[(4-fluorobenzyl)thio]-3H-imidazo[4,5-b]pyridine](/img/structure/B5595842.png)
6-bromo-2-[(4-fluorobenzyl)thio]-3H-imidazo[4,5-b]pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-bromo-2-[(4-fluorobenzyl)thio]-3H-imidazo[4,5-b]pyridine is a useful research compound. Its molecular formula is C13H9BrFN3S and its molecular weight is 338.20 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 336.96846 g/mol and the complexity rating of the compound is 302. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Alzheimer's Disease Research
Research has delved into derivatives of imidazo[1,2-a]pyridine, closely related to 6-bromo-2-[(4-fluorobenzyl)thio]-3H-imidazo[4,5-b]pyridine, for their affinity toward human Aβ plaques. These compounds have shown promising results in developing sensitive positron emission tomography (PET) radioligands for imaging Aβ plaques in Alzheimer's disease. The ability to incorporate nonhydrophilic thioether substituents, similar to the fluorobenzylthio group in this compound, offers potential for new imaging agents, especially considering the ease of labeling thioethers with isotopes like carbon-11 or fluorine-18 (Cai et al., 2007).
Corrosion Inhibition
Imidazo[4,5-b] pyridine derivatives have been evaluated for their performance in inhibiting mild steel corrosion in acidic environments. These studies provide insights into how the molecular structure, including the presence of bromo and fluoro groups, impacts the inhibitory efficiency, offering a pathway to designing effective corrosion inhibitors. The derivatives demonstrate mixed-type inhibition properties, and their effectiveness is supported by both experimental techniques and computational methods (Saady et al., 2021).
Anticancer and Antimicrobial Applications
Synthesis and structural analysis of new 6-bromo-imidazo[4,5-b]pyridine derivatives have explored their potential as tyrosyl-tRNA synthetase inhibitors, with implications for treating bacterial infections and cancer. Molecular docking studies indicate that these compounds may possess significant binding affinities, highlighting their therapeutic potential (Jabri et al., 2023).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-bromo-2-[(4-fluorophenyl)methylsulfanyl]-1H-imidazo[4,5-b]pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrFN3S/c14-9-5-11-12(16-6-9)18-13(17-11)19-7-8-1-3-10(15)4-2-8/h1-6H,7H2,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNKJRBVULVEPT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CSC2=NC3=C(N2)C=C(C=N3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrFN3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.